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Compound of Interest

Compound Name: 3,5-Dichloro-3'-iodobenzophenone

Cat. No.: B1359011 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a concise overview of the physicochemical properties and a

proposed synthetic pathway for 3,5-Dichloro-3'-iodobenzophenone, a halogenated aromatic

ketone. Due to the limited availability of published experimental data for this specific

compound, this document synthesizes predicted properties and outlines a plausible

experimental approach based on established chemical principles.

Core Compound Data
3,5-Dichloro-3'-iodobenzophenone is a benzophenone derivative characterized by the

presence of two chlorine atoms on one phenyl ring and an iodine atom on the other. Its

chemical structure and key identifiers are summarized below.

Molecular Structure: C₁₃H₇Cl₂IO Molecular Weight: 377.00 g/mol [1] CAS Number: 951891-59-

1[1]

Physicochemical Properties
Currently, experimentally determined data for 3,5-Dichloro-3'-iodobenzophenone is not

extensively available in the public domain. The following table summarizes predicted

physicochemical properties.
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Property Value Source

Molecular Formula C₁₃H₇Cl₂IO ChemicalBook[1]

Molecular Weight 377.00 ChemicalBook[1]

Boiling Point 451.8 ± 45.0 °C Predicted[1]

Density 1.765 ± 0.06 g/cm³ Predicted[1]

Proposed Synthesis Protocol: Friedel-Crafts
Acylation
A logical and well-established method for the synthesis of benzophenones is the Friedel-Crafts

acylation.[2][3][4] This electrophilic aromatic substitution reaction involves the acylation of an

aromatic ring with an acyl halide or anhydride using a strong Lewis acid catalyst. For 3,5-
Dichloro-3'-iodobenzophenone, a feasible approach would be the reaction of iodobenzene

with 3,5-dichlorobenzoyl chloride.

Reaction: Iodobenzene + 3,5-Dichlorobenzoyl Chloride → 3,5-Dichloro-3'-
iodobenzophenone

Detailed Methodology:

Reaction Setup: To a flame-dried, three-necked round-bottom flask equipped with a magnetic

stirrer, a reflux condenser, and a nitrogen inlet, add a suitable anhydrous solvent (e.g.,

dichloromethane or 1,2-dichloroethane).

Catalyst Addition: Under a nitrogen atmosphere, carefully add anhydrous aluminum chloride

(AlCl₃) (1.1 equivalents) to the solvent. The suspension should be stirred and cooled in an

ice bath.

Reagent Addition: Slowly add 3,5-dichlorobenzoyl chloride (1.0 equivalent) to the cooled

suspension. After the addition is complete, add iodobenzene (1.2 equivalents) dropwise.

Reaction Progression: Allow the reaction mixture to warm to room temperature and then heat

to reflux. Monitor the reaction progress by Thin Layer Chromatography (TLC).
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Workup: Upon completion, cool the reaction mixture in an ice bath and slowly quench by the

addition of crushed ice, followed by dilute hydrochloric acid (2M HCl) to dissolve the

aluminum salts.

Extraction: Separate the organic layer. Extract the aqueous layer with the reaction solvent

(e.g., dichloromethane). Combine the organic layers, wash with brine, dry over anhydrous

sodium sulfate (Na₂SO₄), and filter.

Purification: Concentrate the filtrate under reduced pressure. The crude product can be

purified by column chromatography on silica gel or by recrystallization from a suitable solvent

system (e.g., ethanol/water or hexanes/ethyl acetate) to yield the pure 3,5-Dichloro-3'-
iodobenzophenone.

Characterization: The final product should be characterized to confirm its identity and purity

using standard analytical techniques such as:

NMR Spectroscopy (¹H and ¹³C): To confirm the chemical structure and connectivity of

atoms.

Mass Spectrometry (MS): To confirm the molecular weight and fragmentation pattern.

Infrared (IR) Spectroscopy: To identify the characteristic carbonyl (C=O) stretching frequency

of the ketone.

Melting Point Analysis: To assess the purity of the compound.
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Proposed workflow for the synthesis of 3,5-Dichloro-3'-iodobenzophenone.

Biological Activity and Signaling Pathways
A thorough search of scientific literature and biological databases did not yield any specific

studies on the biological activity or associated signaling pathways for 3,5-Dichloro-3'-
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iodobenzophenone. While some related halogenated compounds have demonstrated

antimicrobial properties, no such data is currently available for the title compound.[5][6][7]

Researchers investigating this molecule will be exploring novel scientific territory.

Summary
3,5-Dichloro-3'-iodobenzophenone is a chemical compound with a molecular weight of

377.00 g/mol . While its experimental characterization and biological functions are not

documented, its synthesis can be readily approached via established organic chemistry

methodologies such as the Friedel-Crafts acylation. The protocols and data presented in this

guide are intended to serve as a foundational resource for researchers interested in the

synthesis and potential applications of this and related halogenated benzophenones.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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